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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triisobutyl
phosphate (TIBP) as a defoaming agent in concrete admixtures. The information is intended to

guide researchers and professionals in the formulation and evaluation of concrete mixtures

incorporating TIBP.

Introduction
Triisobutyl phosphate (TIBP) is a strong, polar solvent widely utilized in various industrial

applications.[1][2] In the context of concrete admixtures, TIBP primarily functions as a

defoaming or air-detraining agent.[1][2] Uncontrolled air entrainment in concrete, often

exacerbated by the use of superplasticizers, can lead to a reduction in compressive strength

and durability. TIBP is added to counteract this effect by destabilizing foam and controlling the

air void system within the fresh concrete matrix.

The primary mechanism of TIBP as a defoamer involves the reduction of the surface tension of

the water within the concrete mix.[3] This action disrupts the stability of air bubbles, causing

them to coalesce and be expelled from the mixture. Beyond its defoaming capabilities, TIBP

can also act as a wetting agent, which may contribute to improved workability of the concrete.
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The following tables summarize the typical properties of TIBP and its effects on concrete

properties based on commercially available data and established knowledge. It is important to

note that specific quantitative data from peer-reviewed research on the direct impact of varying

TIBP concentrations on concrete properties is not readily available in the public domain. The

provided dosage recommendations are based on manufacturer guidelines.

Table 1: Typical Physical and Chemical Properties of Triisobutyl Phosphate

Property Value

Chemical Formula C₁₂H₂₇O₄P

Molecular Weight 266.31 g/mol

Appearance Colorless, transparent liquid

Density (at 20°C) 0.960 - 0.970 g/mL

Boiling Point ~205 °C

Water Solubility Slightly soluble

Source: Product data sheets and chemical databases.

Table 2: Recommended Dosage of Triisobutyl Phosphate in Concrete Admixtures

Application
Recommended Dosage (% by weight of
water-reducing agent)

General Concrete Production 1.0 - 2.5%

Note: The optimal dosage can vary depending on the specific mix design, the type and dosage

of superplasticizer used, and the desired air content. It is highly recommended to conduct trial

mixes to determine the appropriate dosage for a given application.[2]

Experimental Protocols
The following protocols outline standard laboratory procedures for evaluating the performance

of triisobutyl phosphate in concrete admixtures. These protocols are based on established
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ASTM and AASHTO standards.

Materials and Equipment
Portland Cement (Type I or II)

Fine and Coarse Aggregates

Potable Water

Superplasticizer (e.g., polycarboxylate-based)

Triisobutyl Phosphate (TIBP)

Concrete Mixer

Slump Cone, Tamping Rod, and Base Plate (ASTM C143)

Air Content Meter (Pressure or Volumetric) (ASTM C231 or C173)

Vicat Apparatus (ASTM C191)

Cylindrical Molds (for compressive strength specimens)

Compression Testing Machine (ASTM C39)

Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the effect of TIBP on

concrete properties.
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Mixture Preparation

Fresh Concrete Testing Hardened Concrete Testing

Define Concrete Mix Proportions

Select TIBP Dosages

Prepare Control Mix (0% TIBP) Prepare Test Mixes (with TIBP)

Slump Test (ASTM C143)Air Content Test (ASTM C231/C173) Setting Time Test (ASTM C191) Cast Cylindrical Specimens

Cure Specimens

Compressive Strength Test (ASTM C39)
(e.g., at 7 and 28 days)

Click to download full resolution via product page

Workflow for Evaluating TIBP in Concrete.

Detailed Methodologies
3.3.1. Concrete Mixing Procedure

Begin by adding the coarse and fine aggregates to the concrete mixer.
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Start the mixer and add approximately half of the required water.

Add the cement to the mixer.

Add the superplasticizer and the remaining water.

For the test batches, add the specified dosage of TIBP along with the superplasticizer and

water.

Mix the concrete for 3 minutes, followed by a 3-minute rest period, and then a final 2 minutes

of mixing.

3.3.2. Air Content Determination (ASTM C231 - Pressure Method)

Following the mixing procedure, obtain a representative sample of the fresh concrete.

Fill the measuring bowl of the pressure air meter in three equal layers, rodding each layer 25

times.

Tap the sides of the bowl to close any voids.

Strike off the surface of the concrete to be flush with the top of the bowl.

Clean the flanges of the bowl and cover assembly.

Clamp the cover on, ensuring a pressure-tight seal.

Inject water into the assembled apparatus to fill the space above the concrete.

Apply the specified pressure to the concrete and record the reading from the pressure

gauge. This reading represents the air content of the concrete.

3.3.3. Time of Setting of Concrete (ASTM C191 - Vicat Needle)

Obtain a sample of mortar by wet-sieving the fresh concrete to remove the coarse

aggregate.

Prepare a paste of standard consistency from the sieved mortar.
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Place the paste in the Vicat mold.

For the initial setting time, lower the 1-mm needle of the Vicat apparatus until it rests on the

surface of the paste.

Release the needle and allow it to penetrate the paste.

Record the penetration depth at regular intervals. The initial setting time is the time elapsed

between the initial contact of cement and water and the time when the needle penetration is

25 mm or less.

For the final setting time, replace the needle with the annular attachment. The final setting

time is the time at which the needle does not sink visibly into the paste.

3.3.4. Compressive Strength (ASTM C39)

Cast the fresh concrete into cylindrical molds in three equal layers, rodding each layer 25

times.

Strike off the top surface of the concrete and finish smoothly.

Store the specimens in a moist curing room at the specified temperature and humidity for 24

hours.

Demold the specimens and continue curing in a water bath until the age of testing (e.g., 7

and 28 days).

At the designated age, remove the specimens from the water bath and cap them to ensure

flat and parallel bearing surfaces.

Place the specimen in the compression testing machine and apply a compressive load at a

constant rate until failure.

The compressive strength is calculated by dividing the maximum load by the cross-sectional

area of the specimen.

Signaling Pathways and Logical Relationships
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The primary role of TIBP in concrete admixtures is to counteract the air-entraining effects of

superplasticizers. The following diagram illustrates this relationship.

Superplasticizer
(e.g., Polycarboxylate Ether)

Increased Air Entrainment
(Foam Generation)

causes

Controlled Air Content

Triisobutyl Phosphate (TIBP) Reduced Surface Tension
leads to

Foam Destabilization
results in

Air Detrainment
causes

leads to
Improved Compressive Strength

and Durability
contributes to

Click to download full resolution via product page

TIBP's role in controlling air entrainment.

Conclusion
Triisobutyl phosphate serves as an effective defoaming agent in concrete admixtures,

particularly in systems containing high-range water reducers that are prone to excessive air

entrainment. By reducing the surface tension of the mix water, TIBP destabilizes foam and

helps to control the air content of the fresh concrete. This action is crucial for achieving the

desired compressive strength and durability of the hardened concrete. The provided protocols

offer a standardized framework for the systematic evaluation of TIBP's performance in various

concrete formulations. It is recommended that laboratory trials be conducted to optimize the

dosage of TIBP for specific project requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bisley.biz [bisley.biz]

2. yapichem.com.tr [yapichem.com.tr]

3. standardchemicals.com.au [standardchemicals.com.au]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b031779?utm_src=pdf-body-img
https://www.benchchem.com/product/b031779?utm_src=pdf-body
https://www.benchchem.com/product/b031779?utm_src=pdf-custom-synthesis
https://bisley.biz/news/what-are-the-uses-of-triisobutyl-phosphate/
https://www.yapichem.com.tr/userfiles/files/tds/638941467500285920TIBP%20(TDS-EN).pdf
https://standardchemicals.com.au/product/triisobutylphosphate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Triisobutyl
Phosphate (TIBP) in Concrete Admixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031779#triisobutyl-phosphate-in-concrete-
admixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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